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Compound of Interest

Compound Name: Palmitoyl chloride

Cat. No.: B120768 Get Quote

An In-depth Whitepaper on the Synthesis, Properties, and Applications of Palmitoyl Chloride
in Research and Development

This technical guide provides a comprehensive overview of palmitoyl chloride, a reactive

long-chain fatty acyl chloride, for researchers, scientists, and drug development professionals.

This document details its chemical properties, synthesis protocols, and significant applications,

with a focus on protein S-palmitoylation and its role in cellular signaling, as well as its use in

advanced drug delivery systems.

Core Data Presentation
Quantitative data for palmitoyl chloride is summarized in the tables below for easy reference

and comparison.

Table 1: Chemical and Physical Properties of Palmitoyl Chloride
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Property Value Reference

CAS Number 112-67-4 [1][2][3]

Molecular Weight 274.87 g/mol [1][2][4]

Molecular Formula C₁₆H₃₁ClO [2][5][6]

Appearance
Colorless to light yellow clear

liquid
[4][5]

Boiling Point ~199°C at 2 mmHg [5]

Density ~0.906 g/mL [5]

Purity ≥98% (by GC) [5]

Synthesis of Palmitoyl Chloride
Palmitoyl chloride is typically synthesized from palmitic acid. The following protocols outline

common laboratory methods for its preparation.

Experimental Protocol: Synthesis using Thionyl
Chloride[7][8]
Materials:

Palmitic acid

Thionyl chloride (SOCl₂)

N,N-dimethylformamide (DMF) (catalyst)

Toluene (solvent, optional)

Round-bottom flask

Reflux condenser

Stirrer
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Distillation apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and stirrer, add palmitic acid (1.0

mol).

If using a solvent, add toluene.

Add a catalytic amount of DMF (e.g., 4 mL).[7]

Slowly add thionyl chloride (1.17 to 20 mol equivalents) to the mixture.[8][7]

Heat the reaction mixture to reflux (approximately 60-75°C) and maintain for 0.5 to 2 hours.

[7][9]

After the reaction is complete, remove the excess thionyl chloride by distillation at

atmospheric pressure.[8]

Purify the crude palmitoyl chloride by vacuum distillation to yield the final product.[8]

Experimental Workflow: Synthesis of Palmitoyl Chloride
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Workflow for Palmitoyl Chloride Synthesis

Reaction Setup

Reaction

Purification

Final Product

Combine Palmitic Acid, Thionyl Chloride, and DMF

Heat to Reflux (60-75°C) for 0.5-2 hours

Atmospheric Distillation (remove excess SOCl₂)

Vacuum Distillation (purify product)

Palmitoyl Chloride
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Acyl-Biotin Exchange (ABE) Workflow

Protein Lysate

Block Free Thiols with NEM

Cleave Thioesters with Hydroxylamine

Label Freed Thiols with Biotin-HPDP

Affinity Purify with Streptavidin Beads

Analyze by SDS-PAGE and Western Blot
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GPCR Signaling and S-Palmitoylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120768#palmitoyl-chloride-cas-number-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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